Cas no 826995-69-1 (Benzo[b]thiophene, 6-bromo-4-methyl-)

• Product name: Benzo[b]thiophene, 6-bromo-4-methyl-
• CAS No: 826995-69-1
• MF: C₉H₇BrS
• MW: 227.120880365372
• CID: 686948
• PubChem ID: 11160497

Benzo[b]thiophene, 6-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 6-bromo-4-methyl-
• 6-bromo-4-methyl-1-benzothiophene
• SCHEMBL20040646
• 826995-69-1
• DTXSID20457279

• Inchi： InChI=1S/C9H7BrS/c1-6-4-7(10)5-9-8(6)2-3-11-9/h2-5H,1H3
• InChI Key： ZKFLBUVUOJCEQE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC2=C1C=CS2)Br

Computed Properties

• Exact Mass: 225.94518g/mol
• Monoisotopic Mass: 225.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes